(3-Bromophenyl)(2,2-dimethoxyethyl)sulfane

• IUPAC Name: 1-bromo-3-(2,2-dimethoxyethylsulfanyl)benzene
• InChI: InChI=1S/C10H13BrO2S/c1-12-10(13-2)7-14-9-5-3-4-8(11)6-9/h3-6,10H,7H2,1-2H3
• InChI Key: ACJCUYKHLMPMFM-UHFFFAOYSA-N
• Canonical SMILES: COC(CSC1=CC(=CC=C1)Br)OC
• Molecular Formula: C10H13BrO2S
• DSSTOX Substance ID: DTXSID90594948
• Molecular Weight: 277.18 g/mol
• CAS RN: 19296-69-6

Description

“(3-Bromophenyl)(2,2-dimethoxyethyl)sulfane” is a chemical compound with the molecular formula C10H13BrO2S. It has a molecular weight of 277.18 g/mol.

Synthesis Analysis

The synthesis of “(3-Bromophenyl)(2,2-dimethoxyethyl)sulfane” involves the reaction of 2-bromo-1,1-dimethoxy-ethane and 3-bromo-benzenethiol in dimethyl sulfoxide (DMSO) with potassium hydroxide. The reaction mixture is stirred at 23°C for 17 hours, then extracted with petroleum, and the organic layer is washed with brine, dried over anhydrous magnesium sulphate, and filtered. The filtrate is concentrated in vacuo to obtain the product.

Molecular Structure Analysis

The IUPAC name for this compound is 1-bromo-3-[(2,2-dimethoxyethyl)sulfanyl]benzene. The InChI key is SDZIZUSDBKSUJL-UHFFFAOYSA-N.

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

Part A: A suspension of 3-bromothiophenol (15.2 g, 81 mmol), bromoacetaldehyde dimethylacetal (9.5 mL, 81 mmol) and potassium carbonate (12.2 g, 88 mmol) in acetone (90 mL) was stirred at ambient temperature overnight. The solid was filtered and rinsed with ether. Evaporation of the filtrate afforded 23 g of 1-bromo-3-((2,2-dimethoxyethyl)thio)benzene which was carried forward without further purification.